(Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide

• IUPAC Name: N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide
• InChI: InChI=1S/C13H8Cl2N2O2S/c1-17-11-8(15)5-7(14)6-10(11)20-13(17)16-12(18)9-3-2-4-19-9/h2-6H,1H3
• InChI Key: XLTSPSRUIOBZBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2Cl)Cl)SC1=NC(=O)C3=CC=CO3
• Molecular Formula: C13H8Cl2N2O2S
• Molecular Weight: 327.2 g/mol

Description

(Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide, also known as DMF, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMF belongs to the class of thiazole derivatives and has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.

Mechanism of Action

The exact mechanism of action of (Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide is not fully understood, but it is believed to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and anti-inflammatory genes. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects, including:
- Anti-inflammatory: this compound reduces the production of pro-inflammatory cytokines and chemokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and increases the expression of anti-inflammatory cytokines, such as interleukin-10 (IL-10).
- Antioxidant: this compound increases the expression of antioxidant genes, such as heme oxygenase-1 (HO-1), and reduces the production of reactive oxygen species (ROS).
- Immunomodulatory: this compound modulates the activity of immune cells, such as T cells and dendritic cells, and reduces the production of autoantibodies.

Advantages and Limitations for Lab Experiments

One of the main advantages of (Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide for lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound with high purity. This compound is also relatively stable and can be stored for extended periods without significant degradation. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on (Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide, including:
- Development of new this compound derivatives with improved pharmacokinetic and pharmacodynamic properties.
- Investigation of the role of this compound in other diseases, such as Alzheimer's disease and Parkinson's disease.
- Elucidation of the molecular mechanisms underlying the therapeutic effects of this compound.
- Evaluation of the safety and efficacy of this compound in clinical trials.
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. Its synthesis method is well-established, and its biological activities have been extensively studied. Further research is needed to fully understand the mechanisms of action of this compound and to evaluate its safety and efficacy in clinical trials.

Synthesis Methods

(Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide can be synthesized through a multi-step process starting from 2-aminobenzothiazole. The first step involves the condensation of 2-aminobenzothiazole with furan-2-carboxylic acid in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS) to form the intermediate ester. This ester is then treated with 4,6-dichloro-3-methylbenzoyl chloride to yield the final product, this compound.

Scientific Research Applications

(Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including multiple sclerosis, psoriasis, and cancer. In multiple sclerosis, this compound has been shown to reduce the frequency and severity of relapses and slow down the progression of the disease. In psoriasis, this compound has been shown to improve skin lesions and reduce inflammation. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells and induce apoptosis.